Cas no 1806320-32-0 (7-(Chloromethyl)-2-ethoxybenzo[d]oxazole)

• Product Name: 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole
• CAS No: 1806320-32-0
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 4819839
• Update Time: 2025-05-25

7-(Chloromethyl)-2-ethoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole

• Inchi： 1S/C10H10ClNO2/c1-2-13-10-12-8-5-3-4-7(6-11)9(8)14-10/h3-5H,2,6H2,1H3
• InChI Key： SJXKADUSGUPHRM-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=1OC(=N2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 35.3

Additional information on 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole

7-(Chloromethyl)-2-ethoxybenzo[d]oxazole: A Comprehensive Overview

The compound 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole, identified by the CAS number 1806320-32-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzo[d]oxazole ring system with substituents at positions 7 and 2, specifically a chloromethyl group (-CH2Cl) and an ethoxy group (-OCH2CH3), respectively.

The synthesis of 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation. The starting materials typically include aromatic aldehydes or ketones, which undergo cyclization to form the oxazole ring. The introduction of the chloromethyl and ethoxy groups is achieved through alkylation or etherification reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

The chemical structure of 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole plays a crucial role in its properties and applications. The benzo[d]oxazole core exhibits strong fluorescence under UV light, making it a promising candidate for use in sensors and imaging agents. The chloromethyl group introduces electrophilic reactivity, which can be exploited in various substitution reactions to modify the molecule further. Meanwhile, the ethoxy group enhances solubility in organic solvents, facilitating its use in solution-based applications.

In terms of biological activity, 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole has shown potential as an antimicrobial agent. Recent studies have demonstrated its ability to inhibit the growth of pathogenic bacteria and fungi by disrupting cellular membranes or interfering with essential metabolic pathways. This compound has also been investigated for its anti-inflammatory properties, with promising results in reducing inflammation in animal models.

The application of 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole extends beyond biomedicine into materials science. Its fluorescent properties make it a valuable component in the development of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have also explored its use as a building block for constructing more complex molecular architectures, such as polymers and dendrimers.

In conclusion, 7-(Chloromethyl)-2-ethoxybenzo[d]oxazole, CAS number 1806320-32-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.